4-(Piperidin-4-YL)aniline hydrochloride

• Molecular Formula: C11H17ClN2
• Molecular Weight: 212.72 g/mol
• IUPAC Name: 4-piperidin-4-ylaniline;hydrochloride
• InChI: InChI=1S/C11H16N2.ClH/c12-11-3-1-9(2-4-11)10-5-7-13-8-6-10;/h1-4,10,13H,5-8,12H2;1H
• InChI Key: KCEUFLPGQSCHBJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=CC=C(C=C2)N.Cl

Description

4-(Piperidin-4-yl)aniline hydrochloride is a chemical compound featuring a piperidine ring substituted at the 4-position of an aniline moiety, with the amine group forming a hydrochloride salt. This structure combines the aromatic amine’s reactivity with the piperidine ring’s conformational flexibility, making it valuable in medicinal chemistry and organic synthesis. The hydrochloride salt enhances solubility and stability, facilitating its use in pharmaceutical intermediates .

Comparison with Similar Compounds

Structural Analogues

a. Positional Isomers

• 2-(Piperidin-4-yl)aniline dihydrochloride (CAS N/A): A positional isomer with the piperidine ring attached to the aniline’s 2-position. Molecular weight: 249.18 g/mol; higher chloride content (dihydrochloride) increases hydrophilicity compared to the mono-salt .
• 4-(4-(4-Methylpiperazin-1-yl)piperidin-1-yl)aniline (CAS 959795-70-1): Incorporates a methylpiperazine substituent on the piperidine ring. The additional nitrogen enhances hydrogen bonding capacity, improving solubility and possibly CNS penetration .

b. Substituent Variations

• 4-((1-Methylpiperidin-4-yl)oxy)aniline (CAS 358789-72-7): Replaces the direct piperidine-aniline linkage with an ether bond. This modification increases metabolic stability by reducing enzymatic cleavage but may reduce binding affinity due to altered electron distribution .
• 2-Isopropoxy-5-methyl-4-(piperidin-4-yl)aniline dihydrochloride (CAS 1802250-63-0): Features isopropoxy and methyl groups on the aromatic ring.

c. Ring System Modifications

• 4-(Pyrrolidin-1-yl)aniline dihydrochloride (Exact Mass 234.07): Replaces the six-membered piperidine ring with a five-membered pyrrolidine. The smaller ring increases ring strain, affecting conformational flexibility and interaction with planar binding sites (e.g., enzyme active sites) .
• 4-[4-[(2,4-Dichlorophenyl)methyl]piperazin-1-yl]aniline dihydrochloride (CAS 1431964-90-7): Substitutes piperidine with piperazine and adds a dichlorophenyl group. The piperazine’s additional nitrogen allows for stronger ionic interactions, while the aryl group enhances π-π stacking in receptor binding .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Salt Form	Key Features
4-(Piperidin-4-yl)aniline HCl	C₁₁H₁₅N₂·HCl	~210.71*	Monohydrochloride	High solubility, moderate lipophilicity
2-(Piperidin-4-yl)aniline·2HCl	C₁₁H₁₈Cl₂N₂	249.18	Dihydrochloride	Higher chloride content, increased hydrophilicity
4-(4-Methylpiperazinyl)aniline	C₁₅H₂₂N₄	258.37	Free base	Enhanced solubility via tertiary amine
2-Isopropoxy-5-methyl derivative	C₁₅H₂₃Cl₂N₂O	324.27	Dihydrochloride	Elevated logP (estimated 2.8) for improved membrane permeability

*Estimated based on structural analogues.